N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: 4-[ethyl(phenyl)sulfamoyl]-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C25H25N5O5S3/c1-3-23-27-28-25(36-23)29-37(32,33)21-16-12-19(13-17-21)26-24(31)18-10-14-22(15-11-18)38(34,35)30(4-2)20-8-6-5-7-9-20/h5-17H,3-4H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key: VYFLLAHDFRPFGV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC)C4=CC=CC=C4
• Molecular Formula: C25H25N5O5S3
• Molecular Weight: 571.7 g/mol
• CAS No.: 899351-57-6

Description

Biological Activity

N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide is a complex organic compound belonging to the class of thiadiazole derivatives. Thiadiazoles are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article reviews the biological activity of this compound, focusing on its pharmacological effects and mechanisms of action.

The chemical structure of N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide is characterized by the presence of a thiadiazole ring, which enhances its interaction with biological targets. The compound has the following properties:

Property	Value
Molecular Formula	C20H22N4O3S3
Molecular Weight	462.6 g/mol
CAS Number	1037-51-0
LogP	3.086
PSA	137.67 Ų

Anticancer Activity

Numerous studies have highlighted the anticancer potential of thiadiazole derivatives. The compound exhibits cytotoxic effects against various cancer cell lines:

• Mechanism of Action : The thiadiazole moiety allows for effective cellular membrane penetration and interaction with critical biological targets such as enzymes involved in DNA replication and repair processes .
• Case Studies : In vitro studies demonstrated that compounds similar to N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide show significant antiproliferative activity. For instance, derivatives with modifications in their aryl groups exhibited IC50 values ranging from 2.32 µg/mL to 10.10 µg/mL against various cancer cell lines including MCF-7 (breast cancer) and HepG2 (liver cancer) .

Antimicrobial Activity

Thiadiazole derivatives have also been recognized for their antimicrobial properties:

• Spectrum of Activity : The compound has shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against strains such as Candida albicans and Aspergillus niger .
• Mechanism : The interaction of the thiadiazole ring with microbial enzymes disrupts essential metabolic pathways, leading to cell death .

Anti-inflammatory Properties

Research indicates that thiadiazoles may possess anti-inflammatory effects:

• Inflammation Pathways : Compounds containing the thiadiazole structure can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), thereby reducing inflammation .
• Clinical Relevance : This property is particularly relevant in conditions like arthritis and other inflammatory diseases.

Research Findings

Recent studies have focused on optimizing the biological activity of thiadiazole derivatives through structural modifications:

• Substituent Effects : Variations in substituents on the phenyl rings significantly affect the potency and selectivity of these compounds against specific cancer types .
• Synergistic Effects : Combining thiadiazole derivatives with other pharmacological agents has shown promise in enhancing therapeutic efficacy while minimizing toxicity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name (CAS/Reference)	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	1,3,4-Thiadiazole + Benzamide	5-Ethyl (thiadiazole); N-Ethyl-N-phenyl (sulfamoyl)	Not explicitly provided	~490–500 (estimated)	Sulfamoyl, benzamide, ethyl
N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-3,5-dinitrobenzamide	Benzamide	3,5-Dinitro (benzamide)	C₁₇H₁₄N₆O₇S₂	478.5	Nitro, sulfamoyl
4-Cyano-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]benzamide	Benzamide	4-Cyano (benzamide)	C₁₈H₁₄N₄O₃S₂	414.5	Cyano, sulfamoyl
N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}-2-(phenylcarbonyl)benzamide	Benzamide	2-Benzoyl (benzamide)	C₂₄H₂₀N₄O₄S₂	492.57	Phenylcarbonyl
4-(Morpholinosulfonyl)-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide	Benzamide	4-Morpholinosulfonyl	C₂₁H₂₃N₅O₆S₃	537.6	Morpholinosulfonyl
4-Acetyl-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide	Benzamide	4-Acetyl	C₁₉H₁₈N₄O₄S₂	430.5	Acetyl

Key Observations :

• Lipophilicity: The ethyl group on the thiadiazole and N-ethyl-N-phenyl substituent in the target compound enhance lipophilicity (predicted XLogP3 ~2.5–3.0), favoring membrane permeability compared to cyano (, XLogP3 ~2.2) or morpholinosulfonyl (, polar) analogs.
• Steric Effects: Bulky groups like phenylcarbonyl () or morpholinosulfonyl () may hinder target binding compared to smaller substituents (e.g., acetyl in ).

Target Compound Hypotheses :

• The N-ethyl-N-phenylsulfamoyl group may enhance antimicrobial activity by mimicking sulfonamide drugs (e.g., sulfamethizole ), which inhibit dihydropteroate synthase.
• Compared to imidazole derivatives (), the ethyl-thiadiazole core could reduce off-target effects due to steric specificity.

Analytical Data:

• IR Spectroscopy : Absence of C=O stretching (~1663–1682 cm⁻¹) in cyclized products (cf. triazole formation in ).
• NMR : Distinct shifts for N-ethyl (~1.2–1.4 ppm, triplet) and aromatic protons (~7.3–8.0 ppm) confirm substituent placement.

Physicochemical and Drug-Likeness Properties

Table 3: Calculated Properties of Analogs

Compound	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Topological Polar Surface Area (Ų)	Molecular Weight (g/mol)
Target Compound	2	9	~180	~500
	2	11	229	478.5
	2	8	~170	414.5
	3	12	~220	537.6

Drug-Likeness :

• The target compound’s polar surface area (PSA) (~180 Ų) suggests moderate bioavailability, aligning with Lipinski’s rule (PSA <140 Ų optimal but acceptable <200 Ų).
• Higher molecular weight analogs (e.g., , 537.6 g/mol) may face challenges in solubility and absorption.

Q & A

Basic: What are the key steps to optimize the synthesis of this compound for high yield and purity?

Methodological Answer:

• Reaction Solvent and Catalyst: Use dry pyridine as a solvent and base to neutralize HCl generated during sulfonamide coupling. Pyridine also acts as a catalyst, as shown in the synthesis of analogous sulfonamide-thiadiazole hybrids .
• Controlled Copolymerization: For multi-step synthesis, employ controlled copolymerization techniques (e.g., using DMAP in DCM under ultrasonication) to minimize side reactions and improve regioselectivity .
• Purification: Flash chromatography with a gradient of ethyl acetate/hexane (3:7 to 1:1) effectively isolates the product. Acidification to pH 5–6 during workup precipitates impurities .

Basic: How can spectroscopic methods confirm the structural integrity of this compound?

Methodological Answer:

• 1H/13C NMR: Assign peaks for diagnostic groups:
  • Thiadiazole protons at δ 8.2–8.5 ppm (C5-H in 1,3,4-thiadiazole) .
  • Sulfamoyl NH protons as broad singlets near δ 10.5–11.0 ppm .
• IR Spectroscopy: Confirm sulfonamide (S=O stretching at 1150–1350 cm⁻¹) and amide (C=O at 1650–1700 cm⁻¹) functionalities .
• HRMS: Match the molecular ion peak ([M+H]⁺) with theoretical values (e.g., ±0.001 Da deviation) .

Advanced: How do substituents on the thiadiazole and benzamide moieties influence bioactivity?

Methodological Answer:

• Structure-Activity Relationship (SAR) Analysis:
  • Replace the 5-ethyl group on the thiadiazole with methyl or propyl to assess steric effects on antimicrobial activity .
  • Introduce electron-withdrawing groups (e.g., -CF3) on the benzamide to enhance lipophilicity and membrane penetration .
• In Silico Docking: Use AutoDock Vina to model interactions with bacterial enoyl-ACP reductase, correlating binding energy (ΔG) with MIC values .

Advanced: How can researchers resolve contradictions between in vitro and in vivo activity data?

Methodological Answer:

• Pharmacokinetic Profiling: Measure plasma protein binding (%) and metabolic stability (t1/2 in liver microsomes) to identify bioavailability limitations .
• Formulation Adjustments: Encapsulate the compound in PEGylated liposomes to improve solubility and tissue penetration for in vivo testing .
• Dose-Response Curves: Compare EC50 values across models; discrepancies may arise from differential expression of target enzymes (e.g., PFOR in anaerobic vs. aerobic conditions) .

Advanced: What crystallographic techniques elucidate intermolecular interactions critical for stability?

Methodological Answer:

• Single-Crystal X-ray Diffraction: Resolve hydrogen bonding (e.g., N–H⋯N between thiadiazole and sulfamoyl groups) and π-π stacking of aromatic rings .
• Thermogravimetric Analysis (TGA): Correlate thermal decomposition patterns (e.g., 200–250°C for sulfonamide cleavage) with crystal packing density .

Basic: What are the standard protocols for evaluating antimicrobial activity?

Methodological Answer:

• Agar Dilution Method: Test against Gram-positive (S. aureus) and Gram-negative (E. coli) strains at 1–256 μg/mL. Include ciprofloxacin as a positive control .
• Time-Kill Assays: Monitor bactericidal effects at 0–24 hours to distinguish static vs. cidal activity .

Advanced: How can researchers address poor aqueous solubility during preclinical studies?

Methodological Answer:

• Salt Formation: React the sulfamoyl group with sodium bicarbonate to generate a water-soluble sodium salt .
• Nanoformulation: Prepare nanoparticles (50–100 nm) using PLGA polymer to enhance dissolution rate and bioavailability .

Advanced: What mechanistic studies validate the compound’s enzyme inhibition?

Methodological Answer:

• Enzyme Assays: Measure inhibition of dihydrofolate reductase (DHFR) using UV-Vis spectroscopy (NADPH depletion at 340 nm) .
• Isothermal Titration Calorimetry (ITC): Quantify binding affinity (Kd) and stoichiometry (n) for target enzymes like SphK1 kinase .

Basic: How to troubleshoot low yields during sulfamoylation reactions?

Methodological Answer:

• Activation of Amine: Pre-activate the thiadiazole-2-amine with TEA or DIPEA before adding sulfonyl chloride .
• Temperature Control: Maintain 0–5°C during exothermic reactions to prevent decomposition .

Advanced: What computational tools predict metabolic pathways and toxicity?

Methodological Answer:

• ADMET Prediction: Use SwissADME to identify likely Phase I metabolites (e.g., oxidation of the ethyl group) .
• CYP450 Inhibition Screening: Test against CYP3A4 and CYP2D6 isoforms using fluorometric assays to assess drug-drug interaction risks .